Cas no 946364-74-5 (N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide)

• Product Name: N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide
• CAS No: 946364-74-5
• MF: C₁₉H₂₂F₂N₆OS
• MW: 420.479388713837
• CID: 6450264
• Update Time: 2025-07-17

N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide
• Benzamide, N-[2-[6-(ethylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2,6-difluoro-

• Inchi： 1S/C19H22F2N6OS/c1-3-8-22-16-12-11-24-27(17(12)26-19(25-16)29-4-2)10-9-23-18(28)15-13(20)6-5-7-14(15)21/h5-7,11H,3-4,8-10H2,1-2H3,(H,23,28)(H,22,25,26)
• InChI Key： IVLASIQPYBJJAE-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NCCC)N=C(SCC)N=2)(=O)C1=C(F)C=CC=C1F

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.26±0.46(Predicted)

Additional information on N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide

Comprehensive Analysis of N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide (CAS No. 946364-74-5)

The compound N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide (CAS No. 946364-74-5) is a highly specialized pyrazolo[3,4-d]pyrimidine derivative, a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery. This molecule features a unique combination of ethylsulfanyl, propylamino, and difluorobenzamide moieties, which contribute to its distinct physicochemical properties and potential biological activities. Researchers are particularly interested in its structural framework due to its relevance in targeting kinase inhibition, a hot topic in oncology and autoimmune disease research.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The pyrazolo[3,4-d]pyrimidine scaffold, as seen in this compound, is frequently explored for its ability to modulate protein kinases, which play critical roles in cell signaling pathways. The presence of the difluorobenzamide group enhances the molecule's binding affinity and selectivity, making it a promising candidate for further structure-activity relationship (SAR) studies. This aligns with the growing trend of optimizing lead compounds for improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the incorporation of the ethylsulfanyl and propylamino substituents introduces challenges and opportunities in route design and scalability. These functional groups are often leveraged to fine-tune solubility and metabolic stability, key factors in drug-likeness assessments. The compound's CAS No. 946364-74-5 serves as a critical identifier for researchers sourcing high-quality reference standards, a common need in pharmaceutical R&D and analytical method development.

The 1H-pyrazolo[3,4-d]pyrimidine core of this molecule is structurally analogous to purine bases, enabling interactions with enzyme active sites. This has led to speculation about its potential applications in immunomodulation and inflammatory response regulation, areas of high interest in post-pandemic research. Additionally, the 2,6-difluorobenzamide moiety is known to enhance blood-brain barrier (BBB) penetration, suggesting possible utility in central nervous system (CNS) drug development—a trending focus in neurodegenerative disease therapeutics.

Analytical characterization of N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography, which are frequently searched topics among chemists validating novel compounds. The compound's logP and pKa values are also critical parameters discussed in ADME/Tox studies, reflecting the industry's emphasis on translational research.

In the context of intellectual property and patent landscapes, derivatives of this chemical structure may appear in filings related to kinase inhibitors or allosteric modulators. This connects to broader discussions about drug repurposing and combination therapies, which dominate current pharmaceutical innovation strategies. The precise role of the ethylsulfanyl-propylamino combination in this molecule's mechanism remains an active area of investigation, with implications for personalized medicine approaches.

As the pharmaceutical industry increasingly adopts AI-driven drug design, compounds like 946364-74-5 serve as valuable case studies for molecular docking simulations and virtual screening algorithms. The integration of cheminformatics tools has accelerated the exploration of similar heterocyclic systems, addressing common search queries about computational chemistry applications in lead optimization.

Environmental and green chemistry considerations are also relevant when synthesizing such compounds. Researchers often inquire about atom economy and solvent selection for pyrazolo[3,4-d]pyrimidine derivatives, reflecting the field's shift toward sustainable practices. The difluorobenzamide component, in particular, may influence the compound's biodegradability profile—an emerging concern in pharmaceutical lifecycle assessment.

In summary, N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,6-difluorobenzamide represents a compelling example of modern medicinal chemistry innovation. Its structural features align with multiple drug discovery paradigms, from kinase-targeted therapies to CNS drug design, while its characterization and synthesis touch upon cutting-edge methodologies that resonate with contemporary scientific discourse.